Cas no 1600834-96-5 (2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid
• CAS No: 1600834-96-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 6252922
• PubChem ID: 84650129
• Update Time: 2025-11-01

2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid
• 2-(1-Methyl-1H-1,2,3-triazol-5-yl)propanoicacid
• 1600834-96-5
• EN300-1137746

• Inchi： 1S/C6H9N3O2/c1-4(6(10)11)5-3-7-8-9(5)2/h3-4H,1-2H3,(H,10,11)
• InChI Key： UXXCHKGCAYNPLO-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CN=NN1C)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid

Introduction to 2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid (CAS No. 1600834-96-5)

2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1600834-96-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a triazole moiety linked to a propanoic acid backbone, has garnered attention due to its structural versatility and potential biological activities. The presence of the 1-methyl-1H-1,2,3-triazol-5-yl substituent introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The methyl group at the 1-position of the triazole enhances lipophilicity, while the propanoic acid moiety provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties. This compound has been explored in various contexts, including its role as an intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in heterocyclic compounds like 2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid due to their broad spectrum of biological activities. Studies have demonstrated that triazole derivatives exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in this compound allows for interactions with biological systems that could lead to novel therapeutic applications. Researchers have been particularly interested in its potential as a precursor for small-molecule drugs that target specific disease pathways.

The synthesis of 2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, a process known as the Huisgen cycloaddition. The subsequent functionalization of the propanoic acid side chain offers further opportunities for structural diversification. These synthetic strategies have been optimized to ensure high yields and purity, making the compound accessible for downstream applications.

One of the most compelling aspects of 2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid is its potential as a building block for drug discovery. The combination of the triazole ring and the propanoic acid group creates a versatile scaffold that can be modified to target various biological processes. For instance, modifications at the carboxylic acid terminus can yield esters or amides, which are common functional groups in pharmaceuticals. Similarly, variations around the triazole ring can fine-tune electronic properties and binding affinities.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid for biological activity. Molecular modeling techniques allow researchers to predict how these molecules will interact with target proteins and enzymes. This approach has accelerated the discovery process by identifying promising candidates for further experimental validation. Such computational methods are particularly valuable when dealing with complex structures like this one, where traditional screening methods may be less effective.

The pharmaceutical industry has also shown interest in triazole-containing compounds due to their stability and bioavailability. The methyl group at the 1-position of the triazole ring contributes to metabolic stability while maintaining sufficient lipophilicity for good membrane permeability. These properties are critical for drug candidates that need to reach their target sites efficiently within an organism. Additionally, the propanoic acid moiety can be further functionalized to enhance pharmacokinetic profiles.

In conclusion,2-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid (CAS No. 1600834-96-5) represents a promising compound in pharmaceutical research with its unique structural features and potential biological activities. Its synthesis provides insights into modern organic chemistry techniques while offering a versatile scaffold for drug development. As research continues to uncover new applications for this molecule,triazole derivatives like this one are likely to play an increasingly important role in addressing unmet medical needs.